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Compound of Interest

Compound Name: Tridecanoic acid-d9

Cat. No.: B12414076

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tridecanoic acid-d9 is the deuterium-labeled form of tridecanoic acid, a 13-carbon saturated
fatty acid. In the field of lipidomics and metabolic research, it serves as a crucial internal
standard for the accurate quantification of fatty acids and other lipids in various biological
matrices. Its chemical inertness and the mass shift introduced by the deuterium atoms make it
an ideal tool for mass spectrometry-based analytical methods. This guide provides a
comprehensive overview of the chemical properties, synthesis, metabolism, and analytical
applications of Tridecanoic acid-d9.

Chemical Properties and Structure

Tridecanoic acid-d9 is a stable, non-radioactive isotope-labeled compound. The "-d9"
designation indicates that nine hydrogen atoms in the molecule have been replaced by
deuterium atoms. Specifically, these deuterium atoms are located on the terminal methyl and
adjacent methylene groups of the fatty acid chain.

Table 1: Chemical and Physical Properties of Tridecanoic Acid-d9
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Property Value
Chemical Formula C13H17D902
Molecular Weight 223.40 g/mol
Exact Mass 223.2498 u
Isotopic Purity Typically 298%

10,10,11,11,12,12,13,13,13-nonadeuterio-

tridecanoic acid

Chemical Name

0=C(0)CCCCCCCCC([2H])([2H])C([2H])

SMILES
(RHDC(2HD(2HDC([2H]D([2HD[2H]
Appearance White to off-white solid
B Soluble in organic solvents such as ethanol,
Solubility

methanol, and DMSO

Synthesis of Tridecanoic Acid-d9

The synthesis of deuterated fatty acids like Tridecanoic acid-d9 typically involves a multi-step
chemical process. While specific proprietary methods may vary, a general synthetic approach
can be inferred from published methods for analogous compounds. One plausible route
involves the use of a deuterated starting material, such as a deuterated alkyl halide, which is
then elaborated to the final carboxylic acid.

A representative synthetic workflow is outlined below:

General Synthetic Workflow for Tridecanoic Acid-d9

Deuterated Alkyl Halide (e.g., d9-bromobutane) Grignard Reagent Formation Coupinoluith a Pro_tected Deprotection Tridecanoic Acid-d9
w-halo-nonanoic acid ester
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A generalized synthetic pathway for Tridecanoic acid-d9.

Metabolism of Tridecanoic Acid

Tridecanoic acid, being an odd-chain fatty acid, follows a slightly different metabolic pathway
compared to the more common even-chain fatty acids. The understanding of its metabolism is
crucial when using its deuterated form as a tracer in metabolic studies.

The beta-oxidation of tridecanoic acid proceeds in a similar manner to even-chain fatty acids,
with the sequential removal of two-carbon units in the form of acetyl-CoA. However, the final
round of beta-oxidation yields one molecule of acetyl-CoA and one molecule of propionyl-CoA.
Propionyl-CoA is then converted to succinyl-CoA, which can enter the citric acid cycle.
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Metabolic Pathway of Tridecanoic Acid

(Tridecanoic AcicD

(B-Oxidation Cycles)

Propionyl-CoA

Acetyl-CoA Succinyl-CoA
(Citric Acid Cycle (TCA))
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GC-MS Experimental Workflow

Plasma Sample

Spike with Tridecanoic Acid-d9
(Internal Standard)
Lipid Extraction
(e.g., Folch method)

Transesterification to FAMEs
(e.g., with BF3 in Methanol)

Quantification using
response ratio to IS
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LC-MS Experimental Workflow

Plasma Sample

Spike with Tridecanoic Acid-d9
(Internal Standard)

'

Lipid Extraction
(e.g., Liquid-Liquid Extraction)

Quantification using
response ratio to IS
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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